1-[4-(5-Amino-3-methyl-1H-pyrazol-1-yl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(5-amino-3-methylpyrazol-1-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H18N4O/c1-8-7-11(12)15(13-8)10-3-5-14(6-4-10)9(2)16/h7,10H,3-6,12H2,1-2H3
• InChI Key: SXFKHNDWLXLUFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)C2CCN(CC2)C(=O)C
• Molecular Formula: C11H18N4O
• DSSTOX Substance ID: DTXSID701169412
• Molecular Weight: 222.29 g/mol
• CAS RN: 1365988-13-1

Description

This compound is a pyrazole-bearing compound known for its diverse pharmacological effects, including potent antileishmanial and antimalarial activities. It is part of a group of hydrazine-coupled pyrazoles that have been successfully synthesized.

Synthesis Analysis

The synthesis of these hydrazine-coupled pyrazoles involves the use of elemental microanalysis, FTIR, and 1H NMR techniques. These methods have been used to verify the structures of the synthesized pyrazole derivatives.

Molecular Structure Analysis

The molecular structure of this compound has been verified using elemental microanalysis, FTIR, and 1H NMR techniques. These techniques have confirmed the successful synthesis of the hydrazine-coupled pyrazoles.

Scientific Research Applications

Synthetic Chemistry

. .

Biological Activities

. These biological activities can be explored further for potential applications in various fields of medicine and pharmacology.

Pharmaceuticals

. It can be used in the development of new drugs, especially those targeting specific biological pathways.

Agrochemicals

. These can include pesticides, herbicides, and other chemicals used in agriculture to control pests and diseases, and to promote plant growth.

Dyestuff

. It can contribute to the development of new dyes with improved properties such as color fastness, brightness, and resistance to environmental conditions.

Antileishmanial Activity

. This suggests potential applications in the treatment of leishmaniasis, a disease caused by the Leishmania parasite.

Antimalarial Evaluation

. Malaria is a major global health problem, and there is a constant need for new and effective antimalarial drugs due to the emergence of drug-resistant strains of the malaria parasite.

Molecular Simulation Studies

. These studies can provide insights into the interactions of the compound with biological targets, which can guide the design of more effective drugs.

Mechanism of Action

Target of Action

The primary targets of this compound are yet to be fully identified. Compounds bearing a pyrazole moiety are known for their diverse pharmacological effects . They have been reported to exhibit potent antileishmanial and antimalarial activities .

Mode of Action

For instance, some pyrazole derivatives have been found to inhibit the growth of certain cells .

Biochemical Pathways

Pyrazole derivatives are known to interact with various biochemical pathways, leading to a range of downstream effects . For instance, some pyrazole derivatives have been found to inhibit the growth of certain cells .

Pharmacokinetics

It is known that pyrazole derivatives can exhibit a range of pharmacokinetic properties, which can impact their bioavailability .

Result of Action

It is known that pyrazole derivatives can have a range of effects at the molecular and cellular level . For instance, some pyrazole derivatives have been found to inhibit the growth of certain cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the tautomeric and conformational preferences of pyrazoles can influence their reactivity, which can impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety .